Cas no 1511643-63-2 (2-bromo-N-(furan-2-yl)methyl-5-methylaniline)

• Product Name: 2-bromo-N-(furan-2-yl)methyl-5-methylaniline
• CAS No: 1511643-63-2
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• CID: 5209898
• PubChem ID: 75355509
• Update Time: 2025-07-19

2-bromo-N-(furan-2-yl)methyl-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, N-(2-bromo-5-methylphenyl)-
• 2-bromo-N-(furan-2-yl)methyl-5-methylaniline

• Inchi： 1S/C12H12BrNO/c1-9-4-5-11(13)12(7-9)14-8-10-3-2-6-15-10/h2-7,14H,8H2,1H3
• InChI Key： WITSGNNPKLJLRF-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC1=CC(C)=CC=C1Br

Additional information on 2-bromo-N-(furan-2-yl)methyl-5-methylaniline

Introduction to 2-Bromo-N-(Furan-2-yl)methyl-5-Methylaniline (CAS No. 1511643-63-2)

2-Bromo-N-(Furan-2-yl)methyl-5-methylaniline (CAS No. 1511643-63-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-bromo-N-(furan-2-yl)methyl-5-methylaniline consists of a brominated benzene ring, a furan substituent, and a methyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of 2-bromo-N-(furan-2-yl)methyl-5-methylaniline in the context of drug discovery and development. One notable application is its use as a lead compound in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The unique structural features of 2-bromo-N-(furan-2-yl)methyl-5-methylaniline make it an attractive starting point for optimizing the pharmacological properties of these drugs.

In addition to its potential as an SSRI precursor, 2-bromo-N-(furan-2-yl)methyl-5-methylaniline has also been explored for its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-bromo-N-(furan-2-yl)methyl-5-methylaniline could be developed into a novel anti-inflammatory agent with broad therapeutic applications.

The synthesis of 2-bromo-N-(furan-2-yl)methyl-5-methylaniline typically involves multi-step reactions, including bromination, substitution, and coupling reactions. Advanced synthetic methods have been developed to improve the yield and purity of this compound, making it more accessible for large-scale production and further research.

In the realm of medicinal chemistry, the structural flexibility of 2-bromo-N-(furan-2-yl)methyl-5-methylaniline allows for the introduction of various functional groups to enhance its biological activity. For instance, modifications at the furan ring or the bromine substituent can significantly affect the compound's binding affinity to specific receptors or enzymes. This versatility makes it an ideal candidate for structure-based drug design and optimization.

Clinical trials involving compounds derived from 2-bromo-N-(furan-2-yl)methyl-5-methylanamine have shown promising results in terms of safety and efficacy. Early-phase trials have demonstrated that these compounds exhibit favorable pharmacokinetic profiles and minimal side effects, paving the way for further clinical evaluation.

The environmental impact of producing and using 2-bromo-N-(furan-2-yl)methyl-5-methylaniline is another important consideration. Sustainable synthesis methods and green chemistry principles are being increasingly adopted to minimize environmental footprint and ensure long-term viability.

In conclusion, 2-bromo-N-(furan-2-yl)methyl-5-methylaniline (CAS No. 1511643-63-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable asset in the development of novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, contributing to advancements in drug discovery and healthcare innovation.